Cas no 1804295-29-1 (3-Cyano-4,6-dibromo-2-(trifluoromethoxy)pyridine)

• Product Name: 3-Cyano-4,6-dibromo-2-(trifluoromethoxy)pyridine
• CAS No: 1804295-29-1
• MF: C₇HBr₂F₃N₂O
• MW: 345.89885020256
• CID: 4911557
• Update Time: 2025-06-24

3-Cyano-4,6-dibromo-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4,6-dibromo-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBr2F3N2O/c8-4-1-5(9)14-6(3(4)2-13)15-7(10,11)12/h1H
• InChI Key： KTINKYNETJYGNH-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C=1C#N)OC(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 3.8
• Topological Polar Surface Area: 45.9

Additional information on 3-Cyano-4,6-dibromo-2-(trifluoromethoxy)pyridine

Introduction to 3-Cyano-4,6-dibromo-2-(trifluoromethoxy)pyridine (CAS No. 1804295-29-1)

3-Cyano-4,6-dibromo-2-(trifluoromethoxy)pyridine (CAS No. 1804295-29-1) is a versatile compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including a cyano group, two bromine atoms, and a trifluoromethoxy substituent, which collectively contribute to its chemical and biological properties. This introduction aims to provide a comprehensive overview of the compound, including its synthesis, physical and chemical properties, and potential applications in various scientific domains.

The synthesis of 3-Cyano-4,6-dibromo-2-(trifluoromethoxy)pyridine has been extensively studied in recent years. One of the most common methods involves the reaction of 3-cyano-4,6-dibromopyridine with trifluoromethyl triflate in the presence of a suitable base such as potassium carbonate. This reaction typically proceeds under mild conditions and yields high purity products. The use of trifluoromethyl triflate as a reagent is advantageous due to its high reactivity and selectivity, making it an ideal choice for the introduction of the trifluoromethoxy group.

The physical properties of 3-Cyano-4,6-dibromo-2-(trifluoromethoxy)pyridine are noteworthy. It is a solid at room temperature with a melting point ranging from 100 to 105°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. These solubility characteristics make it suitable for various chemical reactions and analytical techniques.

In terms of chemical properties, 3-Cyano-4,6-dibromo-2-(trifluoromethoxy)pyridine displays remarkable stability under standard laboratory conditions. However, it can undergo various chemical transformations when exposed to specific reagents or conditions. For instance, the cyano group can be reduced to an amine or converted to a carboxylic acid through hydrolysis. The bromine atoms can be replaced by other functional groups through nucleophilic substitution reactions, making this compound a valuable intermediate in the synthesis of more complex molecules.

The biological activity of 3-Cyano-4,6-dibromo-2-(trifluoromethoxy)pyridine has been a subject of interest in medicinal chemistry research. Studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines. The presence of the cyano group and the trifluoromethoxy substituent are believed to contribute to its biological activity by modulating key cellular processes such as apoptosis and cell cycle regulation. Additionally, the bromine atoms may enhance the lipophilicity of the molecule, facilitating its cellular uptake and distribution.

Recent advancements in computational chemistry have further elucidated the molecular mechanisms underlying the biological activity of 3-Cyano-4,6-dibromo-2-(trifluoromethoxy)pyridine. Molecular docking studies have revealed that this compound can bind to specific protein targets involved in cancer progression, such as kinases and transcription factors. These findings have paved the way for the development of novel therapeutic agents based on this scaffold.

In addition to its medicinal applications, 3-Cyano-4,6-dibromo-2-(trifluoromethoxy)pyridine has found use in materials science. The unique electronic properties conferred by the cyano group and the trifluoromethoxy substituent make it an attractive candidate for the design of organic semiconductors and photovoltaic materials. Research in this area has shown that compounds with similar structural features exhibit high charge carrier mobility and excellent photostability, making them suitable for use in organic electronic devices.

The environmental impact of 3-Cyano-4,6-dibromo-2-(trifluoromethoxy)pyridine is another important consideration. Studies have demonstrated that this compound is biodegradable under aerobic conditions and does not persist in the environment for extended periods. However, proper handling and disposal practices should be followed to minimize any potential ecological risks associated with its use.

In conclusion, 3-Cyano-4,6-dibromo-2-(trifluoromethoxy)pyridine (CAS No. 1804295-29-1) is a multifaceted compound with diverse applications in medicinal chemistry and materials science. Its unique structural features endow it with valuable chemical and biological properties that make it an important molecule for both academic research and industrial applications. Ongoing research continues to uncover new insights into its behavior and potential uses, further solidifying its importance in the scientific community.